Mtech

• CAS RN: 129706-54-3
• Molecular Formula: C45H78O14
• Molecular Weight: 843.1 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-[2-[2-[2-[[(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]ethoxy]ethoxy]ethoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C45H78O14/c1-26(2)7-6-8-27(3)31-11-12-32-30-10-9-28-23-29(13-15-44(28,4)33(30)14-16-45(31,32)5)55-21-19-53-17-18-54-20-22-56-42-40(52)38(50)41(35(25-47)58-42)59-43-39(51)37(49)36(48)34(24-46)57-43/h9,26-27,29-43,46-52H,6-8,10-25H2,1-5H3/t27-,29+,30?,31-,32?,33?,34-,35-,36-,37+,38-,39-,40-,41-,42-,43-,44+,45-/m1/s1
• InChI Key: HHPGZDNGIQXYNK-CTHZYMGMSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)OCCOCCOCCO[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)O)C)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCOCCOCCOC5C(C(C(C(O5)CO)OC6C(C(C(C(O6)CO)O)O)O)O)O)C)C
• synonyms: maltosyltriethoxycholesterol; MTECH

Description

Mtech, also known as methylene blue, is a synthetic dye that has been used in various scientific research applications. It is a versatile molecule that has been used in a variety of fields, including biology, chemistry, and medicine. Mtech has gained popularity in recent years due to its potential therapeutic applications, including its use as an anti-cancer agent and in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of Mtech is complex and varies depending on the application. In the treatment of cancer, Mtech has been shown to inhibit the growth of cancer cells by disrupting the mitochondrial function and inducing apoptosis. In the treatment of neurodegenerative diseases, Mtech has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
Mtech has a wide range of biochemical and physiological effects, including its ability to reduce oxidative stress, inhibit inflammation, and modulate mitochondrial function. It has also been shown to have effects on neurotransmitter systems, including the cholinergic and dopaminergic systems.

Advantages and Limitations for Lab Experiments

Mtech has several advantages for use in lab experiments, including its low cost, stability, and ease of use. However, it also has limitations, including its potential toxicity at high doses and its potential to interfere with other chemical reactions.

Future Directions

There are several future directions for research involving Mtech, including its use in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. It may also have potential as a therapeutic agent for other conditions, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanisms of action of Mtech and its potential interactions with other molecules.

Synthesis Methods

Mtech is synthesized through a complex process that involves the reduction of a precursor molecule, N,N-dimethyl-p-phenylenediamine, with sodium dithionite. The resulting product is a blue-colored molecule that is purified through a series of chemical reactions.

Scientific Research Applications

Mtech has been used in a variety of scientific research applications, including its use as a staining agent in microscopy, a redox indicator in chemical reactions, and a photosensitizer in photodynamic therapy. It has also been used in the treatment of various diseases, including malaria, Alzheimer's disease, and cancer.